Cas no 205533-80-8 (methyl 6-aminoheptanoate)

• Product Name: methyl 6-aminoheptanoate
• CAS No: 205533-80-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD19382342
• CID: 3898875
• PubChem ID: 13633396
• Update Time: 2025-06-28

methyl 6-aminoheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-amino-, methyl ester
• Methyl 6-aminoheptanoate
• SCHEMBL3545285
• methyl6-aminoheptanoate
• AKOS026729266
• 205533-80-8
• DB-431569
• CS-0276607
• EN300-80952
• methyl 6-aminoheptanoate

• MDL： MFCD19382342
• Inchi： 1S/C8H17NO2/c1-7(9)5-3-4-6-8(10)11-2/h7H,3-6,9H2,1-2H3
• InChI Key： WULGPTQDGRNANJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCC(N)C

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 6-aminoheptanoate

Methyl 6-Aminoheptanoate (CAS No. 205533-80-8): An Overview of Its Properties, Applications, and Recent Research

Methyl 6-aminoheptanoate (CAS No. 205533-80-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group and an amino functional group attached to a seven-carbon chain. The combination of these functional groups endows methyl 6-aminoheptanoate with a range of chemical and biological properties that make it a valuable intermediate in various synthetic processes.

The chemical formula of methyl 6-aminoheptanoate is C₈H₁₇NO₂, and its molecular weight is approximately 159.22 g/mol. The compound is typically synthesized through the esterification of 6-aminohexanoic acid with methanol in the presence of an acid catalyst. This process yields a colorless liquid with a mild, characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water.

In terms of its physical properties, methyl 6-aminoheptanoate has a boiling point of around 190°C at atmospheric pressure and a melting point of -17°C. These properties make it suitable for use in a variety of laboratory and industrial applications where moderate thermal stability is required. Additionally, the compound's low toxicity and environmental impact contribute to its appeal as a safe and eco-friendly chemical intermediate.

The biological activity of methyl 6-aminoheptanoate has been the subject of several recent studies. One notable area of research involves its potential as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored the use of methyl 6-aminoheptanoate in the development of novel antibiotics and antiviral agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 6-aminoheptanoate exhibit potent inhibitory effects against certain bacterial strains, including multidrug-resistant pathogens.

Beyond its applications in pharmaceutical research, methyl 6-aminoheptanoate has also found utility in the field of materials science. Its ability to form stable polymers and copolymers makes it an attractive candidate for the production of biodegradable plastics and coatings. A recent study published in the Journal of Polymer Science reported that poly(methyl 6-aminoheptanoate) exhibits excellent mechanical properties and biocompatibility, making it suitable for use in biomedical applications such as tissue engineering and drug delivery systems.

In the realm of analytical chemistry, methyl 6-aminoheptanoate serves as a valuable reference standard for the quantification and identification of similar compounds. Its well-defined structure and stable properties make it an ideal candidate for use in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses. Researchers have utilized methyl 6-aminoheptanoate as an internal standard to improve the accuracy and reliability of analytical methods for detecting trace amounts of amino acids and other organic compounds.

The environmental impact of methyl 6-aminoheptanoate has also been investigated to ensure its safe use in various applications. Studies have shown that the compound biodegrades readily under aerobic conditions, minimizing its persistence in the environment. Additionally, toxicological assessments have indicated that methyl 6-aminoheptanoate exhibits low toxicity to aquatic organisms, further supporting its eco-friendly profile.

In conclusion, methyl 6-aminoheptanoate (CAS No. 205533-80-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, materials science, and analytical chemistry. Its unique combination of chemical properties and biological activity makes it a valuable intermediate for various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in both academic and industrial settings.